Biradical o-iminobenzosemiquinonato(1−) complexes of nickel(ii): catalytic activity in three-component coupling of aldehydes, amines and alkynes†
RSC Advances Pub Date: 2021-04-06 DOI: 10.1039/D0RA10248B
Abstract
The six-coordinated bis-o-iminosemiquinone complex, NiL2BIS, in which LBIS is the o-iminosemiquinone 1-electron oxidized form of the tridentate o-aminophenol benzoxazole-based ligand H2LBAP, was synthesized and characterized. The crystal structure of the complex reveals octahedral geometry with a NiN4O2 coordination sphere in which Ni(II) has been surrounded by two tridentate LBIS ligands. This compound exhibits (SNi = 1) with both spin and orbital contribution to the magnetic moment and antiferromagnetic coupling between two electrons on two LBIS ligands which results in a triplet spin ground state (S = 1). The electronic transitions and the electrochemical behavior of this open-shell molecule are presented here, based on experimental observations and theoretical calculations. The electrochemical behavior of NiL2BIS was investigated by cyclic voltammetry and indicates ligand-centered redox processes. Three-component coupling of aldehydes, amines and alkynes (A3-coupling) was studied in the presence of the NiL2BIS complex, and the previously reported four-coordinated bis-o-iminosemiquinone NiL2NIS. Furthermore, among these two o-iminobenzosemiquinonato(1−) complexes of Ni(II) (NiL2NIS and NiL2BIS), NiL2NIS was found to be an efficient catalyst in A3-coupling at 85 °C under solvent-free conditions and can be recovered and reused for several cycles with a small decrease in activity.
Recommended Literature
- [1] Front cover
- [2] Two-photon active polymeric nanoparticles for high contrast in vitro imaging†
- [3] Dendron-decorated cyanine dyes for optical limiting applications in the range of telecommunication wavelengths
- [4] A reusable fluorescent sensor from electrosynthesized water-soluble oligo(1-pyrenesulfonic acid) for effective detection of Fe3+†
- [5] Back cover
- [6] Note on the estimation of nickel in nickel-steel
- [7] Correction: UV and VUV-induced fragmentation of tin-oxo cage ions
- [8] Theoretical study on conformational energies of transition metal complexes†‡
- [9] Functional molecular wires
- [10] Online monitoring and analysis for autonomous continuous flow self-optimizing reactor systems
